1-(4-(4-chlorobenzamido)benzyl)-N-(4-isopropylphenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-[(4-chlorobenzoyl)amino]phenyl]methyl]-N-(4-propan-2-ylphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C27H25ClN4O2/c1-18(2)20-7-13-24(14-8-20)31-27(34)25-16-32(17-29-25)15-19-3-11-23(12-4-19)30-26(33)21-5-9-22(28)10-6-21/h3-14,16-18H,15H2,1-2H3,(H,30,33)(H,31,34)
• InChI Key: NUPOGGLBSIODNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C27H25ClN4O2
• Molecular Weight: 473.0 g/mol

Description

1-(4-(4-chlorobenzamido)benzyl)-N-(4-isopropylphenyl)-1H-imidazole-4-carboxamide, commonly known as CPI-455, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It is a potent and selective inhibitor of the histone methyltransferase G9a, which is involved in the regulation of gene expression. CPI-455 has shown promising results in preclinical studies and has the potential to be developed as a therapeutic agent for the treatment of cancer.

Scientific Research Applications

Antitumor Activity

Imidazole derivatives have been extensively studied for their antitumor properties. Compounds like bis(2-chloroethyl)amino derivatives of imidazole, benzimidazole, and other related structures have shown promise in the search for new antitumor drugs. These compounds have various biological activities, with some having progressed past preclinical testing stages due to their potential in combating different types of cancer (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Central Nervous System (CNS) Acting Drugs

Research has identified azole groups, including imidazoles, as significant in the treatment of Central Nervous System (CNS) diseases. With an increasing incidence of challenging new CNS diseases, there's a continuous need for synthesizing more potent CNS drugs. Azole compounds, including imidazoles, show a range of CNS effects, which could be harnessed for treating neurological disorders (Saganuwan, 2020).

Synthetic Chemistry and Pharmacology

Benzazoles and their derivatives, including imidazole-based compounds, play a significant role in medicinal chemistry due to their diverse biological activities. The synthesis of compounds with the guanidine moiety, including imidazole derivatives, has been targeted for developing compounds with therapeutic potential. These efforts underscore the importance of such molecules in creating new pharmacophores with cytotoxic, cell proliferation inhibitory, and angiogenesis and apoptosis-inducing capabilities (Rosales-Hernández, Mendieta-Wejebe, Tamay-Cach, & Cruz, 2022).

Antioxidant and Anti-inflammatory Agents

Research into benzofused thiazole derivatives highlights the pursuit of novel antioxidant and anti-inflammatory agents. These studies indicate the potential of structurally similar imidazole derivatives in contributing to the development of new therapeutic agents in these areas. The synthesis and in vitro evaluation of such compounds for their antioxidant and anti-inflammatory activities further emphasize the relevance of imidazole derivatives in medicinal chemistry (Raut et al., 2020).